5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 5-amino-1-methyl-N,N-bis(2-methylpropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H24N4O/c1-9(2)7-17(8-10(3)4)13(18)11-6-12(14)16(5)15-11/h6,9-10H,7-8,14H2,1-5H3
• InChI Key: ZSPOEKQHNFGYJC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)C1=NN(C(=C1)N)C
• Molecular Formula: C13H24N4O
• Molecular Weight: 252.36 g/mol

Description

5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide, also known as A-967079, is a selective transient receptor potential V1 (TRPV1) antagonist. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, protons, and endovanilloids. It is involved in the perception of pain, itch, and inflammation, making it a promising target for the development of analgesic and anti-inflammatory drugs.

Mechanism of Action

5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide acts as a selective antagonist of TRPV1, which is expressed on sensory neurons and is involved in the perception of pain, itch, and inflammation. By blocking the activation of TRPV1, 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide reduces the transmission of pain signals and the release of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide has been shown to reduce pain and inflammation in animal models of arthritis, asthma, and neuropathic pain. It has also been investigated for its potential in treating itch and pruritus. 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide has a good safety profile and does not produce significant side effects at therapeutic doses.

Advantages and Limitations for Lab Experiments

5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide is a selective TRPV1 antagonist, which makes it a valuable tool for studying the role of TRPV1 in pain, itch, and inflammation. However, its high potency and selectivity may make it difficult to use in certain experiments, as it may interfere with other signaling pathways. In addition, its relatively high cost may limit its use in some labs.

Future Directions

There are several potential future directions for the development and use of 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide. One area of interest is the development of more selective TRPV1 antagonists that can be used to study the role of TRPV1 in specific tissues and cell types. Another area of interest is the use of TRPV1 antagonists in combination with other analgesic and anti-inflammatory drugs to enhance their efficacy and reduce side effects. Finally, the development of TRPV1 antagonists for clinical use in the treatment of pain, itch, and inflammation is an area of active research.

Synthesis Methods

The synthesis of 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide involves several steps, including the reaction of 2,6-diisobutyl-4-methylpyridine with ethyl chloroformate to form 2,6-diisobutyl-4-methylpyridine-3-carboxylic acid ethyl ester, which is then reacted with hydrazine hydrate to form 5-amino-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester. The final step involves the reaction of 5-amino-1-methyl-1H-pyrazole-3-carboxylic acid ethyl ester with 2,6-diisobutyl-4-methylphenyl isocyanate to form 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide.

Scientific Research Applications

5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide has been extensively studied for its potential as an analgesic and anti-inflammatory drug. It has been shown to be effective in animal models of pain, including inflammatory and neuropathic pain. 5-amino-N,N-diisobutyl-1-methyl-1H-pyrazole-3-carboxamide has also been shown to reduce inflammation in animal models of arthritis and asthma. In addition, it has been investigated for its potential in treating itch and pruritus.